Cas no 109958-86-3 (3-Butenoicacid,2-amino-2-methyl-,(2R)-(9CI))

• Product Name: 3-Butenoicacid,2-amino-2-methyl-,(2R)-(9CI)
• CAS No: 109958-86-3
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 1020239
• PubChem ID: 10898695
• Update Time: 2025-04-20

3-Butenoicacid,2-amino-2-methyl-,(2R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Butenoicacid,2-amino-2-methyl-,(2R)-(9CI)
• (2R)-2-amino-2-methylbut-3-enoic acid
• (2R)-2-Amino-2-methyl-3-butenoic acid
• (R)-2-Amino-2-methylbut-3-enoic acid
• SCHEMBL5165964
• 109958-86-3
• AKOS006339246

• Inchi： 1S/C5H9NO2/c1-3-5(2,6)4(7)8/h3H,1,6H2,2H3,(H,7,8)/t5-/m1/s1
• InChI Key： PMCCQCBPRLCNMT-RXMQYKEDSA-N
• SMILES： OC([C@](C=C)(C)N)=O

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32